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Compound of Interest

Compound Name: (S)-1-Boc-3-acetylpiperidine

CAS No.: 1008563-06-1

Cat. No.: B1454595

Get Quote

CAS Number: 1008563-06-1 Chemical Name: (S)-tert-Butyl 3-acetylpiperidine-1-carboxylate

Executive Summary
(S)-1-Boc-3-acetylpiperidine is a stereochemically defined piperidine scaffold used

extensively in the synthesis of small molecule therapeutics. Its value lies in the C3-chiral center,

which provides a vector for substituent growth distinct from the common C4-piperidine class.

This scaffold is a privileged intermediate for kinase inhibitors (e.g., Syk, BTK) and GPCR

modulators, where the precise spatial arrangement of the acetyl group dictates binding affinity

and selectivity.

This guide provides a rigorous analysis of its synthetic accessibility, quality control parameters,

and application in drug discovery workflows.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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Parameter Specification

CAS Number 1008563-06-1

IUPAC Name tert-butyl (3S)-3-acetylpiperidine-1-carboxylate

Molecular Formula C₁₂H₂₁NO₃

Molecular Weight 227.30 g/mol

Appearance Colorless to pale yellow oil or low-melting solid

Chirality (S)-Enantiomer

Solubility
Soluble in DCM, THF, MeOH, EtOAc; Insoluble

in water

Boiling Point ~312°C (Predicted)

Density ~1.05 g/cm³

Note on Stereochemistry: While CAS 1008563-06-1 is widely associated with the (S)-

enantiomer in supplier databases, conflicting entries exist. It is mandatory to verify the absolute

configuration via optical rotation or chiral HPLC against a known standard before use in GMP

campaigns.

Synthetic Routes & Manufacturing
The synthesis of (S)-1-Boc-3-acetylpiperidine requires methods that preserve the integrity of

the C3 chiral center. The most robust industrial route avoids racemization-prone alpha-

deprotonation by utilizing the Weinreb Amide intermediate.

Preferred Route: Weinreb Amide Synthesis
This pathway starts from commercially available (S)-1-Boc-nipecotic acid. The conversion to

the ketone is achieved via nucleophilic attack on the N-methoxy-N-methylamide, which

prevents over-addition of the organometallic reagent.

Protocol:
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Activation: React (S)-1-Boc-nipecotic acid with CDI (1,1'-Carbonyldiimidazole) or EDCI/HOBt

in DCM.

Amidation: Add N,O-Dimethylhydroxylamine hydrochloride and a base (TEA or DIPEA) to

form the Weinreb amide.

Acylation: Treat the isolated Weinreb amide with Methylmagnesium bromide (MeMgBr) or

Methyllithium (MeLi) in THF at -78°C to 0°C.

Quench: Careful quenching with saturated NH₄Cl prevents acid-catalyzed racemization.

Synthesis Workflow Diagram
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Figure 1: Step-wise synthesis of (S)-1-Boc-3-acetylpiperidine preserving chiral integrity via

Weinreb amide.

Applications in Drug Discovery
The (S)-1-Boc-3-acetylpiperidine scaffold is a versatile "chiral handle" used to probe the

stereoelectronic requirements of binding pockets.

Kinase Inhibition (Syk/BTK)
In the development of Spleen Tyrosine Kinase (Syk) inhibitors, the 3-acetyl group often serves

as a precursor for heterocycle formation.

Mechanism: The acetyl group is condensed with hydrazines or amidines to form fused

bicyclic systems (e.g., pyrazoles, pyrimidines) attached to the piperidine ring.

Chiral Advantage: The (S)-configuration directs the bulky heterocycle into a specific

hydrophobic sub-pocket, often improving selectivity over the (R)-enantiomer by >100-fold.
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GPCR Ligand Design
For G-Protein Coupled Receptors (e.g., Muscarinic, Chemokine receptors), the piperidine

nitrogen interacts with a conserved aspartate residue. The C3-acetyl group allows for the

introduction of "linker" chains to reach secondary binding sites (allosteric modulation).

Reductive Amination
The ketone functionality is a prime target for reductive amination, allowing the rapid generation

of diverse amine libraries (SAR exploration) without affecting the Boc-protected nitrogen.

Drug Development Workflow
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Figure 2: Divergent synthetic applications of the scaffold in medicinal chemistry campaigns.

Quality Control & Analytics (E-E-A-T)
Ensuring the enantiomeric excess (ee) of this intermediate is critical, as minor impurities can

lead to inactive or toxic diastereomers in the final drug substance.

Analytical Specifications
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Purity (HPLC/GC): ≥ 97.0%

Enantiomeric Excess (ee): ≥ 98.0%

Water Content (KF): ≤ 0.5% (Critical for Grignard downstream steps)

Chiral HPLC Method (Representative)
Column: Daicel Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm)

Mobile Phase: Hexane : Isopropanol (90:10 to 95:5)

Flow Rate: 1.0 mL/min

Detection: UV @ 210 nm (Weak chromophore; high concentration required or RI detection)

Expected Retention: The enantiomers should show baseline separation. (S)-isomer typically

elutes distinct from the (R)-isomer; confirm with racemic standard.

NMR Characterization (¹H NMR, 400 MHz, CDCl₃)
δ 1.45 (s, 9H): Boc-group protons (strong singlet).

δ 2.15 (s, 3H): Acetyl methyl group (singlet).

δ 1.50–3.00 (m, 8H): Piperidine ring protons. The proton at C3 (alpha to ketone) will appear

as a multiplet, integrating to 1H.

Key Diagnostic: Absence of doublet/splitting on the acetyl methyl confirms clean ketone

formation (vs. alcohol impurities).

Handling & Safety
Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The compound is

susceptible to slow oxidation or hydrolysis if exposed to moisture.

Hazards: Irritant to eyes, respiratory system, and skin. Standard PPE (gloves, goggles, fume

hood) is mandatory.
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Stability: Stable under neutral conditions. Avoid strong acids (removes Boc) or strong bases

(potential epimerization at C3) unless intended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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